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Compound of Interest

Compound Name: Pretomanid-d4

Cat. No.: B15556213 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of commercial suppliers for

Pretomanid-d4, its physicochemical properties, and its application in bioanalytical

methodologies. This document is intended to serve as a valuable resource for researchers,

scientists, and drug development professionals utilizing deuterated Pretomanid in their studies.

Introduction to Pretomanid and its Deuterated
Analog
Pretomanid is a nitroimidazooxazine antimycobacterial agent that has demonstrated significant

activity against both replicating and non-replicating Mycobacterium tuberculosis (M. tb).[1] It is

a prodrug that requires bio-activation within the mycobacterial cell to exert its bactericidal

effects.[1] The deuterated analog, Pretomanid-d4, is a stable isotope-labeled version of

Pretomanid, which is primarily used as an internal standard in quantitative bioanalysis by liquid

chromatography-mass spectrometry (LC-MS).[2][3] The use of a deuterated internal standard is

considered the gold standard in LC-MS-based bioanalysis as it corrects for variability during

sample preparation and analysis, leading to enhanced accuracy and precision.[4]

Commercial Suppliers of Pretomanid-d4
Several commercial suppliers offer Pretomanid-d4 for research purposes. The following table

summarizes the available information for some of these suppliers. It is recommended to contact
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the suppliers directly for the most up-to-date information, including pricing and availability.

Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Available
Quantitie
s

LGC

Standards

(S)-PA

824-d4

(Pretomani

d-d4)

1346617-

34-2

C₁₄H₈D₄F₃

N₃O₅
363.28

>95%

(HPLC)

0.5 mg, 2.5

mg, 5 mg

MedchemE

xpress

Pretomanid

-d4

1346617-

34-2

C₁₄H₈D₄F₃

N₃O₅
363.28 99.39% 500 µg

CymitQuim

ica

Pretomanid

-d4 (PA-

824-d4)

1346617-

34-2

C₁₄H₈D₄F₃

N₃O₅
363.28

Not

Specified

5mg,

10mg,

25mg,

50mg,

100mg

Simson

Pharma

Limited

Pretomanid

D4

1346617-

34-2

Not

Specified

Not

Specified

High

Quality

Contact for

details

Clinivex

Pretomanid

-d4 (PA-

824-d4)

Not

Specified

Not

Specified

Not

Specified

Not

Specified

10MG,

25MG,

50MG,

100MG

Physicochemical and Technical Data
The following table summarizes the key physicochemical and technical data for Pretomanid-
d4.
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Parameter Value Reference

CAS Number 1346617-34-2

Molecular Formula C₁₄H₈D₄F₃N₃O₅

Molecular Weight 363.28 g/mol

Exact Mass 363.098

Synonyms

(S)-PA 824-d4, (6S)-6,7-

Dihydro-2-nitro-6-[[4-

(trifluoromethoxy)phenyl]metho

xy-d2]-5H-imidazo[2,1-

b]oxazine-5,5-d2

Storage Temperature +4°C

Purity (LGC Standards) >95% (HPLC)

Purity (MedchemExpress) 99.72%

Applications

Internal standard for

quantitative analysis by NMR,

GC-MS, or LC-MS.

Mechanism of Action of Pretomanid
Pretomanid's efficacy against M. tb is attributed to its dual mechanism of action, targeting both

replicating and non-replicating bacteria.

Aerobic Conditions (Replicating Bacilli): Under aerobic conditions, Pretomanid inhibits the

synthesis of mycolic acids, which are essential components of the mycobacterial cell wall.

This disruption of cell wall integrity leads to bacterial death.

Anaerobic Conditions (Non-Replicating Bacilli): In the low-oxygen environments

characteristic of host granulomas, Pretomanid is activated by the deazaflavin-dependent

nitroreductase (Ddn) enzyme. This activation, which is dependent on the reduced cofactor

F420, leads to the generation of reactive nitrogen species, including nitric oxide (NO). These
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reactive species act as respiratory poisons, leading to bacterial death even in a dormant

state.

The following diagram illustrates the activation pathway of Pretomanid in Mycobacterium

tuberculosis.
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Pretomanid Activation Pathway in M. tuberculosis
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Bioanalytical Workflow for Pretomanid Quantification

Plasma Sample
(Calibrator, QC, or Unknown)
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(e.g., with Acetonitrile)

Centrifugation
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LC-MS/MS Analysis

Data Processing
(Peak Integration, Ratio Calculation)

Calibration Curve Construction

Quantification of Pretomanid
in Unknown Samples
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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